Cas no 117528-64-0 (Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate)

• Product Name: Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• CAS No: 117528-64-0
• MF: C₁₆H₁₂ClFN₂O₃
• MW: 334.729486465454
• CID: 2084540
• PubChem ID: 23431783
• Update Time: 2025-05-28

Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Finafloxacin hydrochloride
• Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylate
• 1-Cyclopropyl-4-oxo-6-fluoro-7-chloro-8-cyano-1,4-dihydroquinoline-3-carboxylic acid ethyl ester
• QHCOZOGCDMVPMB-UHFFFAOYSA-N
• BCP29758
• AK174877
• ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylate
• ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinoline-carboxylate
• ethyl 8-cyano-1-cyclopr
• ethyl 8-cyano-1-cyclopropyl-7-chloro-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylate
• C16H12ClFN2O3
• AKOS025404894
• F95472
• ethyl7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• SCHEMBL5704368
• CS-0367483
• DTXSID00634001
• 117528-64-0
• AC-29292
• SB72136

• MDL： MFCD24682738
• Inchi： 1S/C16H12ClFN2O3/c1-2-23-16(22)11-7-20(8-3-4-8)14-9(15(11)21)5-12(18)13(17)10(14)6-19/h5,7-8H,2-4H2,1H3
• InChI Key： QHCOZOGCDMVPMB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(C(C(=O)OCC)=CN(C=2C=1C#N)C1CC1)=O)F

Computed Properties

• Exact Mass: 334.0520481g/mol
• Monoisotopic Mass: 334.0520481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4
• XLogP3: 3.1

Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Security Information

• Storage Condition：(BD304624)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate

Comprehensive Overview of Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS No. 117528-64-0)

Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS No. 117528-64-0) is a highly specialized organic compound belonging to the quinolone family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The presence of multiple functional groups, including chloro, cyano, fluoro, and cyclopropyl moieties, makes it a versatile intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluoroquinolone derivatives has surged, driven by their widespread use in antimicrobial and anticancer research. Researchers are particularly interested in the structure-activity relationship (SAR) of such compounds, as modifications to the core quinoline scaffold can significantly alter their biological properties. The ethyl ester group in this compound further enhances its reactivity, making it a valuable building block for drug discovery.

The synthesis of Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate involves multi-step organic reactions, including cyclization, halogenation, and esterification. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure its purity and structural integrity. These methods are critical for meeting the stringent quality standards required in pharmaceutical applications.

One of the most frequently searched questions about this compound is its role in antibiotic resistance research. With the global rise in antibiotic-resistant bacteria, scientists are exploring novel quinolone-based analogs to combat this challenge. The fluoro and cyclopropyl substituents in this compound are known to enhance binding affinity to bacterial DNA gyrase, a key target in antimicrobial therapy.

Another area of interest is the compound's potential in cancer therapeutics. Recent studies suggest that quinolone derivatives exhibit topoisomerase inhibition, a mechanism exploited in chemotherapy. The cyano group in Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate may contribute to its ability to interfere with cancer cell proliferation, though further in vitro and in vivo studies are needed to validate these effects.

From an industrial perspective, the compound's stability and solubility are critical factors. Its ethyl carboxylate group improves solubility in organic solvents, facilitating its use in large-scale synthesis. However, researchers must also consider green chemistry principles to minimize environmental impact during production. This aligns with the growing trend of sustainable pharmaceutical manufacturing, a topic frequently discussed in academic and industrial forums.

In summary, Ethyl 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS No. 117528-64-0) is a promising compound with multifaceted applications in drug development. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in addressing global health challenges like antimicrobial resistance and cancer treatment. As scientific advancements continue, this compound is likely to play a pivotal role in the next generation of therapeutic agents.